Cas no 1211519-85-5 (2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one)

2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one structure
1211519-85-5 structure
Product Name:2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
CAS No:1211519-85-5
MF:C6H6BrN3O
MW:216.035339832306
CID:6272572
PubChem ID:165898509
Update Time:2024-01-14

2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
    • 1211519-85-5
    • EN300-1925246
    • Inchi: 1S/C6H6BrN3O/c7-4-2-9-6(10-3-4)5(11)1-8/h2-3H,1,8H2
    • InChI Key: YLCOSDYBRHXTIL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C(CN)=O)=NC=1

Computed Properties

  • Exact Mass: 214.96942g/mol
  • Monoisotopic Mass: 214.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 68.9Ų

2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1925246-0.05g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
0.05g
$827.0 2023-09-17
Enamine
EN300-1925246-0.1g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
0.1g
$867.0 2023-09-17
Enamine
EN300-1925246-0.25g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
0.25g
$906.0 2023-09-17
Enamine
EN300-1925246-0.5g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
0.5g
$946.0 2023-09-17
Enamine
EN300-1925246-1.0g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
1g
$986.0 2023-05-25
Enamine
EN300-1925246-2.5g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
2.5g
$1931.0 2023-09-17
Enamine
EN300-1925246-5.0g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
5g
$2858.0 2023-05-25
Enamine
EN300-1925246-10.0g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
10g
$4236.0 2023-05-25
Enamine
EN300-1925246-1g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
1g
$986.0 2023-09-17
Enamine
EN300-1925246-5g
2-amino-1-(5-bromopyrimidin-2-yl)ethan-1-one
1211519-85-5
5g
$2858.0 2023-09-17
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd